Cas no 2138090-85-2 (2-(Cyclopentylamino)quinazoline-8-carboxylic acid)

• Product Name: 2-(Cyclopentylamino)quinazoline-8-carboxylic acid
• CAS No: 2138090-85-2
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5898875
• PubChem ID: 165873371
• Update Time: 2025-05-24

2-(Cyclopentylamino)quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138090-85-2
• 2-(cyclopentylamino)quinazoline-8-carboxylic acid
• EN300-1162317
• 2-(Cyclopentylamino)quinazoline-8-carboxylic acid

• Inchi： 1S/C14H15N3O2/c18-13(19)11-7-3-4-9-8-15-14(17-12(9)11)16-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2,(H,18,19)(H,15,16,17)
• InChI Key： JSORRUXIOXMXDA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=NC(=NC=21)NC1CCCC1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(Cyclopentylamino)quinazoline-8-carboxylic acid

Introduction to 2-(Cyclopentylamino)quinazoline-8-carboxylic acid (CAS No. 2138090-85-2) in Modern Chemical Biology and Medicinal Chemistry

2-(Cyclopentylamino)quinazoline-8-carboxylic acid, identified by its CAS number 2138090-85-2, is a compound of significant interest in the fields of chemical biology and medicinal chemistry. This molecule, featuring a quinazoline core substituted with a cyclopentylamino group and a carboxylic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The quinazoline scaffold is well-documented for its role in pharmaceuticals, particularly as an intermediate in the synthesis of kinase inhibitors, while the cyclopentylamino group introduces a bulky, lipophilic substituent that can modulate binding interactions and pharmacokinetic properties.

The structural features of 2-(Cyclopentylamino)quinazoline-8-carboxylic acid make it a valuable building block for the development of novel therapeutic agents. The presence of the carboxylic acid group provides opportunities for further functionalization, enabling the synthesis of derivatives with tailored properties. In recent years, there has been growing interest in quinazoline derivatives as scaffolds for drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The cyclopentylamino moiety, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive feature for drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 2-(Cyclopentylamino)quinazoline-8-carboxylic acid's potential applications. Studies have demonstrated that modifications to the quinazoline core can significantly alter binding affinity to biological targets such as protein kinases. For instance, research has highlighted the importance of optimizing the substitution pattern on the quinazoline ring to improve interactions with enzymes involved in signal transduction pathways. The bulky cyclopentylamino group can be strategically positioned to occupy hydrophobic pockets or to sterically hinder unwanted side reactions, thereby enhancing the compound's efficacy.

The carboxylic acid functionality of 2-(Cyclopentylamino)quinazoline-8-carboxylic acid also offers opportunities for covalent bonding with other biomolecules. This property is particularly relevant in the development of probes for biochemical assays or in designing prodrugs that require enzymatic activation. Additionally, the carboxylic acid group can be used to form salts or esters, which may improve oral bioavailability or solubility profiles. These characteristics make it a versatile intermediate for medicinal chemists seeking to develop next-generation therapeutics.

In the context of drug discovery, 2-(Cyclopentylamino)quinazoline-8-carboxylic acid has been investigated as a precursor for kinase inhibitors. Quinazoline-based kinase inhibitors have shown promise in clinical trials for treating cancers and inflammatory diseases by targeting aberrant signaling pathways. The cyclopentylamino group's ability to fine-tune binding interactions with protein kinases has been particularly noted in studies aiming to improve selectivity and reduce off-target effects. By leveraging computational methods such as virtual screening and structure-based drug design, researchers have identified novel derivatives of this compound that exhibit enhanced potency and selectivity.

The synthesis of 2-(Cyclopentylamino)quinazoline-8-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. Key steps typically include cyclization reactions to form the quinazoline core, followed by functional group transformations such as amination and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale. For instance, catalytic approaches have been developed to streamline certain steps in its synthesis, reducing costs and improving yields.

From a biological perspective, 2-(Cyclopentylamino)quinazoline-8-carboxylic acid has been evaluated for its potential as an anti-inflammatory agent. In preclinical studies, derivatives of this compound have demonstrated inhibitory activity against enzymes involved in inflammation pathways such as COX-2 and LOX-5. The structural features that contribute to its biological activity are being further refined through structure-activity relationship (SAR) studies. These studies aim to identify critical residues within the target proteins that interact with quinazoline derivatives and to optimize binding interactions accordingly.

The role of 2-(Cyclopentylamino)quinazoline-8-carboxylic acid in addressing unmet medical needs is underscored by its potential applications in infectious disease treatment. Emerging evidence suggests that quinazoline derivatives can disrupt essential processes in pathogens such as bacteria and viruses. The cyclopentylamino group may play a role in modulating interactions with viral proteases or bacterial enzymes, offering new avenues for therapeutic intervention. Ongoing research is exploring how modifications to this scaffold can enhance antiviral or antibacterial properties while minimizing toxicity.

Future directions in the study of 2-(Cyclopentylamino)quinazoline-8-carboxylic acid include exploring its use as a tool compound for biochemical research. Its well-defined structure makes it an ideal candidate for developing probes that can visualize protein-protein interactions or track enzyme activity in cellular systems. Additionally, advances in biocatalysis may enable more sustainable methods for synthesizing this compound or its derivatives using enzymatic approaches rather than traditional chemical methods.

In conclusion, 2-(Cyclopentylamino)quinazoline-8-carboxylic acid (CAS No. 2138090-85-2) represents a promising molecule with diverse applications in chemical biology and medicinal chemistry. Its unique structural features—combining a quinazoline core with a cyclopentylamino substituent—offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.